(Z)-allyl 2-((2-(2-chloro-6-fluorobenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)acetate

• IUPAC Name: prop-2-enyl 2-[[(2Z)-2-[(2-chloro-6-fluorophenyl)methylidene]-3-oxo-1-benzofuran-6-yl]oxy]acetate
• InChI: InChI=1S/C20H14ClFO5/c1-2-8-25-19(23)11-26-12-6-7-13-17(9-12)27-18(20(13)24)10-14-15(21)4-3-5-16(14)22/h2-7,9-10H,1,8,11H2/b18-10-
• InChI Key: AXKBHCVKDTZBJB-ZDLGFXPLSA-N
• Canonical SMILES: C=CCOC(=O)COC1=CC2=C(C=C1)C(=O)C(=CC3=C(C=CC=C3Cl)F)O2
• Isomeric SMILES: C=CCOC(=O)COC1=CC2=C(C=C1)C(=O)/C(=C/C3=C(C=CC=C3Cl)F)/O2
• Molecular Formula: C20H14ClFO5
• Molecular Weight: 388.8 g/mol
• CAS No.: 847380-03-4

Description

The compound is a complex organic molecule that likely contains an allyl group (a common functional group in organic chemistry involving a carbon-carbon double bond), a benzylidene group (a type of carbonyl group attached to an aromatic ring), and a benzofuran group (a heterocyclic compound consisting of fused benzene and furan rings). It also contains chloro and fluoro substituents, which are halogens commonly used in organic synthesis.

Physical and Chemical Properties Analysis

The physical and chemical properties of a similar compound, (2-Chloro-6-fluorobenzylidene)malononitrile, include a density of 1.4±0.1 g/cm3, a boiling point of 323.7±37.0 °C at 760 mmHg, and a flash point of 149.6±26.5 °C.

Scientific Research Applications

Synthesis and Material Science

Synthesis of Schiff Base-Type Zinc(II) Complexes : Research into Schiff base-type Zinc(II) complexes involves the synthesis and characterization of new compounds with potential applications in material science and catalysis. One study described the synthesis of a mononuclear Zn(II) complex, highlighting its structural characteristics through spectroscopic methods and X-ray diffraction, which could be related to the broader class of compounds including "(Z)-allyl 2-((2-(2-chloro-6-fluorobenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)acetate" (Chai et al., 2016).

High-Performance Thermosets : Another study focused on the synthesis of novel benzoxazine monomers containing allyl groups, which were shown to produce thermosets with excellent thermomechanical properties. This indicates the potential of allyl-containing compounds in the development of materials with high thermal stability and mechanical strength (Agag & Takeichi, 2003).

Chemical Sensing

Selective Chemosensors for Zinc(II) : The synthesis of optically active compounds, such as (E)-N’-(5-allyl-2-hydroxy-3-methoxybenzylidene) nicotinohydrazide, has been explored for the selective detection of Zn2+ ions. These chemosensors exhibit a significant fluorescence enhancement upon binding to Zn2+, demonstrating their potential for bioimaging applications in cancer cells and as tools for environmental monitoring (Patil et al., 2018).

Organic Synthesis

Synthesis of Polyenes and Cyclic Alkenyl Dimethylsiloxanes : Research on the synthesis of cyclic alkenyl dimethylsiloxanes from alkynyl benzyldimethylsilanes for use in polyene synthesis highlights the versatility of allylic and alkenyl compounds in organic synthesis. These compounds serve as precursors in the formation of complex molecules with potential applications in pharmaceuticals and agrochemicals (Gudmundsson et al., 2019).